2-[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-3-yl]-2-methylpropanoic acid

• IUPAC Name: 2-[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-3-yl]-2-methylpropanoic acid
• InChI: InChI=1S/C16H21NO4/c1-16(2,15(19)20)12-5-3-9-17(11-12)14(18)8-7-13-6-4-10-21-13/h4,6-8,10,12H,3,5,9,11H2,1-2H3,(H,19,20)/b8-7+
• InChI Key: FVPOJWMEKYCMJP-BQYQJAHWSA-N
• Canonical SMILES: CC(C)(C1CCCN(C1)C(=O)C=CC2=CC=CO2)C(=O)O
• Isomeric SMILES: CC(C)(C1CCCN(C1)C(=O)/C=C/C2=CC=CO2)C(=O)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

2-[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-3-yl]-2-methylpropanoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as FPP, and it is a piperidine derivative that has been synthesized using specific methods. The purpose of

Mechanism of Action

The mechanism of action of FPP is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. FPP has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition can lead to increased levels of acetylcholine, which is important for cognitive function.
Biochemical and Physiological Effects:
FPP has been shown to have several biochemical and physiological effects in the body. It has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine and norepinephrine. FPP has also been shown to have anti-inflammatory effects and may help to reduce oxidative stress in the body.

Advantages and Limitations for Lab Experiments

FPP has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in large quantities. It has also been shown to have activity against certain types of cancer cells, making it a promising candidate for further research. However, FPP also has limitations, including its complex synthesis process and the need for specific reagents and conditions.

Future Directions

There are several future directions for research on FPP. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Further studies are needed to fully understand the mechanism of action of FPP and its effects on cognitive function. Additionally, FPP may have potential as a therapeutic agent for other types of cancer, and further research is needed to explore this possibility. Overall, FPP is a promising compound that has the potential to advance scientific research in several areas.

Synthesis Methods

The synthesis of FPP involves several steps, including the reaction of furan-2-carboxylic acid with piperidine and acetic anhydride, followed by the reaction of the resulting compound with 3-(bromomethyl)propene. The final step involves the reaction of the resulting compound with lithium diisopropylamide and 2-bromo-2-methylpropanoic acid. The synthesis of FPP is a complex process that requires specific reagents and conditions.

Scientific Research Applications

FPP has potential applications in scientific research, particularly in the fields of pharmacology and medicinal chemistry. FPP has been shown to have activity against certain types of cancer cells, including breast cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.